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Introduction
Uranium-230 (U-230) is a promising radionuclide for targeted alpha therapy (TAT) due to its

relatively short half-life of 20.8 days and its decay chain, which includes several alpha-emitting

daughters, delivering a high linear energy transfer (LET) to cancer cells.[1] The production of

U-230 is typically achieved through the proton irradiation of Thorium-232 (Th-232) targets,

which yields Protactinium-230 (Pa-230). Pa-230 then decays to U-230.[2] For clinical

applications, it is imperative to obtain high-purity U-230, free from the thorium target material,

co-produced fission products, and the Pa-230 precursor. Extraction chromatography is a highly

effective technique for the purification of U-230, offering high selectivity and efficiency.

This document provides detailed application notes and protocols for the separation of

Uranium-230 using various extraction chromatography resins, including UTEVA, TRU, and

DGA resins.

Data Presentation: Resin Performance in Uranium
Separation
The selection of an appropriate extraction chromatography resin and the optimization of

experimental conditions are critical for achieving high recovery and purity of Uranium-230. The

distribution coefficient (k' or Kd), which represents the affinity of the resin for a specific
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radionuclide under particular conditions, is a key parameter in developing effective separation

protocols. The following tables summarize the uptake behavior of uranium on UTEVA and TRU

resins in nitric acid, which is a common medium for processing irradiated thorium targets.

Table 1: Uranium Uptake by UTEVA Resin in Nitric Acid

Nitric Acid (M) Approximate k' (Uranium)

0.1 ~10

0.5 ~30

1.0 ~100

2.0 ~300

5.0 >1000

8.0 >1000

Data estimated from graphical representations provided by Eichrom Technologies Inc.[3]

Table 2: Uranium Uptake by TRU Resin in Nitric Acid

Nitric Acid (M) Approximate k' (Uranium)

0.1 ~10

0.5 ~100

1.0 ~300

2.0 ~1000

5.0 ~3000

8.0 ~2000

Data estimated from graphical representations provided by Eichrom Technologies Inc.[4]
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Note on DGA Resin: While specific k' value graphs for uranium on DGA resin are not as readily

available in the public domain, it is well-established that DGA resins exhibit very high retention

of actinides, including uranium, from nitric acid solutions.[5][6] It is a key component in the

purification of U-230 as demonstrated in the protocol by Du et al. (2024).[1]

Experimental Protocols
Protocol 1: General Uranium Separation using UTEVA
Resin
This protocol is a general procedure for the separation of uranium from various sample

matrices, adapted from standard Eichrom methodologies.[7][8] This can be applied for the

initial purification of U-230 from dissolved thorium targets.

Materials:

UTEVA Resin (Eichrom Technologies Inc.)

Hydrochloric acid (HCl), various concentrations

Nitric acid (HNO₃), various concentrations

Oxalic acid

Deionized water

Chromatography columns

Procedure:

Column Preparation:

Place a UTEVA resin cartridge in a column rack.

Precondition the resin by passing 5 mL of 3M HNO₃ through the column.

Sample Loading:
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Dissolve the sample containing uranium in 3M HNO₃.

Load the sample solution onto the preconditioned UTEVA column. Uranium will be

retained by the resin.

Washing:

Wash the column with 5 mL of 3M HNO₃ to remove any remaining sample matrix.

Further wash the column with 15 mL of 8M HNO₃ to remove interfering elements like

Polonium.[7]

To remove thorium, wash the column with 20 mL of 5M HCl-0.05M oxalic acid.[7]

Elution:

Elute the purified uranium from the column using 15 mL of 1M HCl.[9]

Collect the eluate containing the purified uranium fraction.

Protocol 2: High-Purity Separation of Uranium-230 from
Irradiated Thorium Target using a Dual-Column System
This protocol is based on the method described by Du et al. (2024) for the simultaneous

separation of Pa-230 and U-230 from a proton-irradiated thorium matrix, yielding high-purity U-

230 with a recovery of 96 ± 3%.[1]

Materials:

Anion Exchange (AX) Resin (e.g., MP-1)

DGA Resin (Eichrom Technologies Inc.)

Hydrochloric acid (HCl), various concentrations

Nitric acid (HNO₃), various concentrations

Hydrofluoric acid (HF)
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Chromatography columns

Procedure:

Target Dissolution:

Dissolve the irradiated thorium target in an appropriate acid mixture (e.g., concentrated

HCl with a few drops of HF).

Primary Separation on Anion Exchange Resin:

Load the dissolved target solution onto a preconditioned Anion Exchange (AX) column.

This initial step separates the bulk of the thorium and fission products from uranium and

protactinium.

Uranium and Protactinium Elution from AX Resin:

Selectively elute the fraction containing U-230 and Pa-230 from the AX column using an

appropriate eluent (specific concentrations of HCl and HF).

Secondary Purification on DGA Resin:

The U/Pa fraction from the AX column is then loaded onto a DGA resin column.

The DGA resin will strongly retain the uranium.

Final Elution of High-Purity Uranium-230:

Wash the DGA column with appropriate acid solutions to remove any remaining impurities

and the Pa-230.

Elute the highly purified U-230 from the DGA column using a suitable eluent, such as

dilute HCl or HNO₃.

Visualizations
Uranium-230 Production and Decay Pathway
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Caption: Production of U-230 from Th-232 and its subsequent alpha decay.

Experimental Workflow for General Uranium Separation
using UTEVA Resin
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Caption: Workflow for uranium separation using UTEVA resin.
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Experimental Workflow for High-Purity U-230 Separation
(Dual-Column)
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Caption: Dual-column workflow for high-purity U-230 separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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